Cas no 1824407-34-2 (5-Ethynyl-2-(propan-2-yloxy)pyridine)

• Product Name: 5-Ethynyl-2-(propan-2-yloxy)pyridine
• CAS No: 1824407-34-2
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD22188589
• CID: 4782618
• PubChem ID: 74788713
• Update Time: 2025-06-08

5-Ethynyl-2-(propan-2-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-ethynyl-2-(propan-2-yloxy)pyridine
• 5-ethynyl-2-propan-2-yloxypyridine
• Z2522369113
• 5-Ethynyl-2-(propan-2-yloxy)pyridine

• MDL： MFCD22188589
• Inchi： 1S/C10H11NO/c1-4-9-5-6-10(11-7-9)12-8(2)3/h1,5-8H,2-3H3
• InChI Key： OGLCWVGREXXJMG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C#C)=CN=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• XLogP3: 2.2
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Ethynyl-2-(propan-2-yloxy)pyridine

Introduction to 5-Ethynyl-2-(propan-2-yloxy)pyridine (CAS No. 1824407-34-2)

5-Ethynyl-2-(propan-2-yloxy)pyridine (CAS No. 1824407-34-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 5-Ethynyl-2-(propan-2-yloxy)pyridine consists of a pyridine ring substituted with an ethynyl group at the 5-position and an isopropoxy group at the 2-position. The presence of these functional groups imparts distinct chemical properties, making it a valuable building block for the synthesis of more complex molecules. The ethynyl group, in particular, is known for its reactivity and ability to participate in a wide range of chemical transformations, including click chemistry reactions, which are widely used in the synthesis of bioactive compounds.

In recent years, 5-Ethynyl-2-(propan-2-yloxy)pyridine has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a precursor for the synthesis of pyridine-based drugs. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The ability to introduce functional groups such as the ethynyl and isopropoxy moieties allows for fine-tuning of these properties, enhancing the therapeutic potential of the resulting compounds.

A study published in the Journal of Medicinal Chemistry highlighted the use of 5-Ethynyl-2-(propan-2-yloxy)pyridine in the development of novel anticancer agents. The researchers synthesized a series of pyridine derivatives using this compound as a key intermediate and evaluated their cytotoxic effects against various cancer cell lines. The results demonstrated that several derivatives exhibited potent antiproliferative activity, with some compounds showing selective toxicity towards cancer cells while sparing normal cells. This finding underscores the potential of 5-Ethynyl-2-(propan-2-yloxy)pyridine as a lead compound for further drug development.

Beyond its applications in medicinal chemistry, 5-Ethynyl-2-(propan-2-yloxy)pyridine has also found use in materials science and chemical biology. In materials science, the compound can be incorporated into polymers and other materials to impart specific properties, such as enhanced mechanical strength or improved thermal stability. In chemical biology, it serves as a valuable tool for probing biological processes and interactions at the molecular level. For instance, the ethynyl group can be used to label biomolecules through click chemistry reactions, enabling researchers to study protein-protein interactions and other cellular processes with high precision.

The synthesis of 5-Ethynyl-2-(propan-2-yloxy)pyridine typically involves a multi-step process that begins with the formation of the pyridine ring followed by the introduction of the ethynyl and isopropoxy substituents. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves palladium-catalyzed cross-coupling reactions to introduce the ethynyl group, followed by alkylation to add the isopropoxy moiety. The choice of synthetic method often depends on factors such as yield, purity, and scalability.

In conclusion, 5-Ethynyl-2-(propan-2-yloxy)pyridine (CAS No. 1824407-34-2) is a highly versatile compound with significant potential in multiple areas of research and development. Its unique structural features make it an attractive candidate for the synthesis of bioactive molecules and advanced materials. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.